Cas no 52340-45-1 (3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)-)

• Product Name: 3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)-
• CAS No: 52340-45-1
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 386239
• PubChem ID: 6437004
• Update Time: 2025-04-19

3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)-
• (Z)-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• (Z)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• cis-Alpha-ionone
• (3Z)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• (Z)-ALPHA-IONONE
• NS00087415
• DTXSID101200715
• 52340-45-1
• EINECS 257-862-8

• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7-
• InChI Key： UZFLPKAIBPNNCA-FPLPWBNLSA-N
• SMILES： O=C(C)/C=C\C1C(C)=CCCC1(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3

Experimental Properties

• Density: 0.935
• Boiling Point: 257.6°Cat760mmHg
• Flash Point: 111.9°C
• Refractive Index: 1.511
• PSA: 17.07